Cas no 2090354-40-6 (Ethyl 5-bromo-2-cyanothiophene-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-cyanothiophene-3-carboxylate
• CAS No: 2090354-40-6
• MF: C₈H₆BrNO₂S
• MW: 260.107739925385
• CID: 4710804
• Update Time: 2025-08-04

Ethyl 5-bromo-2-cyanothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyanothiophene-3-carboxylate
• CCOC(=O)c1cc(Br)sc1C#N

• Inchi： 1S/C8H6BrNO2S/c1-2-12-8(11)5-3-7(9)13-6(5)4-10/h3H,2H2,1H3
• InChI Key： QVTOFEYCKJVENB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C#N)S1

Computed Properties

• Exact Mass: 258.93026 g/mol
• Monoisotopic Mass: 258.93026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.11
• XLogP3: 2.9
• Topological Polar Surface Area: 78.3

Additional information on Ethyl 5-bromo-2-cyanothiophene-3-carboxylate

Ethyl 5-bromo-2-cyanothiophene-3-carboxylate (CAS No. 2090354-40-6): A Comprehensive Overview

Ethyl 5-bromo-2-cyanothiophene-3-carboxylate (CAS No. 2090354-40-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromo substituent, a cyano group, and an ester functionality, which collectively contribute to its diverse applications and potential in various research areas.

The chemical structure of Ethyl 5-bromo-2-cyanothiophene-3-carboxylate consists of a thiophene ring, a five-membered heterocyclic compound with sulfur as the heteroatom. The presence of the bromo substituent at the 5-position and the cyano group at the 2-position imparts significant electronic and steric effects, making it an attractive building block for synthetic transformations. The ester functionality at the 3-position further enhances its reactivity and functionalization potential.

In recent years, Ethyl 5-bromo-2-cyanothiophene-3-carboxylate has been extensively studied for its potential in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of thienopyrimidine derivatives using Ethyl 5-bromo-2-cyanothiophene-3-carboxylate as a starting material. These derivatives exhibited potent antitumor activity against various cancer cell lines, highlighting the compound's potential in drug discovery and development.

Beyond medicinal applications, Ethyl 5-bromo-2-cyanothiophene-3-carboxylate has also found utility in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for designing high-performance organic solar cells. The researchers reported that devices incorporating Ethyl 5-bromo-2-cyanothiophene-3-carboxylate-based materials exhibited enhanced photovoltaic performance, with improved power conversion efficiencies.

The synthetic versatility of Ethyl 5-bromo-2-cyanothiophene-3-carboxylate is another factor contributing to its widespread use in chemical research. Various synthetic routes have been developed to access this compound efficiently. One common method involves the coupling reaction between 5-bromothiophene-2-carbonitrile and ethyl chloroformate, followed by esterification. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic applications, Ethyl 5-bromo-2-cyanothiophene-3-carboxylate has been explored for its potential in biological studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the biological activity of this compound against a panel of bacterial strains. The results indicated that Ethyl 5-bromo-2-cyanothiophene-3-carboxylate exhibited moderate antibacterial activity, suggesting its potential as a lead compound for developing novel antibiotics.

The environmental impact of Ethyl 5-bromo-2-cyanothiophene-3-carboxylate is another important consideration. Studies have shown that this compound can be synthesized using environmentally friendly methods, such as microwave-assisted synthesis and solvent-free conditions. These approaches not only reduce the environmental footprint but also improve the overall efficiency and cost-effectiveness of the synthesis process.

In conclusion, Ethyl 5-bromo-2-cyanothiophene-3-carboxylate (CAS No. 2090354-40-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and synthetic organic chemistry. As ongoing research continues to uncover new applications and properties, Ethyl 5-bromo-2-cyanothiophene-3-carboxylate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.